Cas no 1785426-81-4 (2-1-(3-cyanophenyl)cyclopropylacetic acid)
2-1-(3-cyanophenyl)cyclopropylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-1-(3-cyanophenyl)cyclopropylacetic acid
- EN300-1780955
- 1785426-81-4
- 2-[1-(3-cyanophenyl)cyclopropyl]acetic acid
-
- Inchi: 1S/C12H11NO2/c13-8-9-2-1-3-10(6-9)12(4-5-12)7-11(14)15/h1-3,6H,4-5,7H2,(H,14,15)
- InChI Key: FBQULWUETGCEII-UHFFFAOYSA-N
- SMILES: OC(CC1(C2C=CC=C(C#N)C=2)CC1)=O
Computed Properties
- Exact Mass: 201.078978594g/mol
- Monoisotopic Mass: 201.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 61.1Ų
2-1-(3-cyanophenyl)cyclopropylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1780955-0.05g |
2-[1-(3-cyanophenyl)cyclopropyl]acetic acid |
1785426-81-4 | 0.05g |
$1152.0 | 2023-09-20 | ||
| Enamine | EN300-1780955-0.1g |
2-[1-(3-cyanophenyl)cyclopropyl]acetic acid |
1785426-81-4 | 0.1g |
$1207.0 | 2023-09-20 | ||
| Enamine | EN300-1780955-0.25g |
2-[1-(3-cyanophenyl)cyclopropyl]acetic acid |
1785426-81-4 | 0.25g |
$1262.0 | 2023-09-20 | ||
| Enamine | EN300-1780955-0.5g |
2-[1-(3-cyanophenyl)cyclopropyl]acetic acid |
1785426-81-4 | 0.5g |
$1316.0 | 2023-09-20 | ||
| Enamine | EN300-1780955-1.0g |
2-[1-(3-cyanophenyl)cyclopropyl]acetic acid |
1785426-81-4 | 1g |
$1371.0 | 2023-05-23 | ||
| Enamine | EN300-1780955-2.5g |
2-[1-(3-cyanophenyl)cyclopropyl]acetic acid |
1785426-81-4 | 2.5g |
$2688.0 | 2023-09-20 | ||
| Enamine | EN300-1780955-5.0g |
2-[1-(3-cyanophenyl)cyclopropyl]acetic acid |
1785426-81-4 | 5g |
$3977.0 | 2023-05-23 | ||
| Enamine | EN300-1780955-10.0g |
2-[1-(3-cyanophenyl)cyclopropyl]acetic acid |
1785426-81-4 | 10g |
$5897.0 | 2023-05-23 | ||
| Enamine | EN300-1780955-1g |
2-[1-(3-cyanophenyl)cyclopropyl]acetic acid |
1785426-81-4 | 1g |
$1371.0 | 2023-09-20 | ||
| Enamine | EN300-1780955-5g |
2-[1-(3-cyanophenyl)cyclopropyl]acetic acid |
1785426-81-4 | 5g |
$3977.0 | 2023-09-20 |
2-1-(3-cyanophenyl)cyclopropylacetic acid Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 2-1-(3-cyanophenyl)cyclopropylacetic acid
Comprehensive Overview of 2-1-(3-cyanophenyl)cyclopropylacetic acid (CAS No. 1785426-81-4): Properties, Applications, and Market Insights
2-1-(3-cyanophenyl)cyclopropylacetic acid (CAS No. 1785426-81-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This cyclopropylacetic acid derivative, characterized by a 3-cyanophenyl substituent, serves as a versatile intermediate in synthetic chemistry. Its molecular formula is C12H11NO2, with a molecular weight of 201.22 g/mol. The compound's distinct cyclopropane ring and carboxylic acid functional group contribute to its reactivity, making it valuable for designing bioactive molecules.
Recent trends in drug discovery highlight the growing demand for small-molecule building blocks like 2-1-(3-cyanophenyl)cyclopropylacetic acid. Researchers frequently search for "CAS 1785426-81-4 suppliers" or "cyclopropylacetic acid derivatives in medicinal chemistry," reflecting its importance in developing kinase inhibitors and GPCR-targeted therapies. The nitrile group (-CN) enhances hydrogen bonding capabilities, while the carboxyl moiety allows for further derivatization – properties particularly sought after in fragment-based drug design (FBDD).
From a synthetic perspective, 2-1-(3-cyanophenyl)cyclopropylacetic acid demonstrates remarkable stability under various reaction conditions. Analytical data reveals a melting point range of 145-148°C and solubility in polar organic solvents (DMSO, methanol), with limited water solubility (<1 mg/mL at 25°C). These physicochemical properties make it suitable for high-throughput screening applications, addressing common search queries like "solubility of cyanophenyl cyclopropyl compounds" or "stable carboxylic acid intermediates."
The compound's applications extend to material science, where its rigid cyclopropane scaffold contributes to designing liquid crystals and polymer modifiers. Patent literature indicates its utility in creating OLED materials with improved electron transport properties – a hot topic aligning with searches for "organic electronic materials 2024." When handling 2-1-(3-cyanophenyl)cyclopropylacetic acid, standard laboratory precautions (gloves, ventilation) are recommended, though it doesn't exhibit significant acute toxicity based on available safety data sheets.
Market analysis shows increasing procurement of CAS 1785426-81-4 by contract research organizations (CROs), particularly in Asia-Pacific regions. The global pharmaceutical intermediates market, projected to grow at 6.2% CAGR through 2027, drives demand for such structurally diverse compounds. Quality specifications typically require ≥95% purity (HPLC), with specialized suppliers offering custom synthesis and bulk quantities – information frequently sought through queries like "buy 2-1-(3-cyanophenyl)cyclopropylacetic acid" or "GMP-grade cyclopropyl derivatives."
In conclusion, 2-1-(3-cyanophenyl)cyclopropylacetic acid represents a strategically important chemical entity bridging multiple research domains. Its combination of steric constraint (cyclopropane), hydrogen bond acceptor (nitrile), and carboxylic acid functionality creates unique opportunities in rational drug design and advanced material development. As synthetic methodologies evolve, this compound continues to attract research interest, evidenced by growing publication rates and commercial inquiries worldwide.
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